Cas no 902778-59-0 ((3R)-3-hydroxy-5-(methylsulfanyl)pentanoic acid)

• Product Name: (3R)-3-hydroxy-5-(methylsulfanyl)pentanoic acid
• CAS No: 902778-59-0
• MF: C₆H₁₂O₃S
• MW: 164.222681045532
• CID: 6233844
• PubChem ID: 94425366
• Update Time: 2025-08-03

(3R)-3-hydroxy-5-(methylsulfanyl)pentanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-hydroxy-5-(methylsulfanyl)pentanoic acid
• EN300-1807922
• 902778-59-0
• (3R)-3-Hydroxy-5-methylsulfanylpentanoic acid

• Inchi： 1S/C6H12O3S/c1-10-3-2-5(7)4-6(8)9/h5,7H,2-4H2,1H3,(H,8,9)/t5-/m0/s1
• InChI Key： GSKBRSYYWPTGJO-YFKPBYRVSA-N
• SMILES： S(C)CC[C@@H](CC(=O)O)O

Computed Properties

• Exact Mass: 164.05071541g/mol
• Monoisotopic Mass: 164.05071541g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 82.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Thia fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Thia fatty acids